1-(2-Azido-1H-imidazol-1-yl)propan-1-one

• CAS No.: 62266-38-0
• Molecular Formula: C6H7N5O
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 1-(2-azidoimidazol-1-yl)propan-1-one
• InChI: InChI=1S/C6H7N5O/c1-2-5(12)11-4-3-8-6(11)9-10-7/h3-4H,2H2,1H3
• InChI Key: JCBRVDFPYFGKNS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C=CN=C1N=[N+]=[N-]

Description

1-(2-Azido-1H-imidazol-1-yl)propan-1-one is an imidazole derivative featuring a propan-1-one moiety linked to the nitrogen at position 1 of the imidazole ring and an azido (-N₃) substituent at position 2. The azide group enables rapid and selective reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable intermediate in drug discovery and materials science.

The molecular formula of the compound is C₇H₈N₅O, derived from the imidazole core (C₃H₃N₂), azide substituent (N₃), and propan-1-one chain (C₃H₅O). Key properties include a molecular weight of 194.18 g/mol and a polar surface area influenced by the azide and ketone functionalities, which affect solubility and reactivity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The compound is compared to three analogs:

3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one (phenyl-substituted analog)

1-(2-Methyl-1H-imidazol-1-yl)acetone (methyl-substituted analog)

1-(2-Azido-1H-imidazol-1-yl)propan-1-one (target compound)

Table 1: Comparative Analysis of Key Features

Compound Name	Molecular Formula	Substituents (Imidazole Positions)	Molecular Weight (g/mol)	Key Reactivity/Applications
1-(2-Azido-1H-imidazol-1-yl)propan-1-one	C₇H₈N₅O	1: Propan-1-one; 2: Azide	194.18	Click chemistry, bioconjugation
3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one	C₁₂H₁₂N₂O	1: Phenylpropan-1-one; 2: H	200.23	Crystallography, ligand design
1-(2-Methyl-1H-imidazol-1-yl)acetone	C₇H₁₀N₂O	1: Acetone; 2: Methyl	138.17	Organic synthesis, intermediates

Reactivity and Stability

• This contrasts with the methyl group in 1-(2-Methyl-1H-imidazol-1-yl)acetone, which offers stability and simpler handling .
• Phenyl Group (3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one) : The aromatic ring enhances π-π stacking interactions, making it suitable for crystal engineering. However, it lacks the azide’s bioorthogonal reactivity .

Physicochemical Properties

• Polarity : The azide group increases polarity compared to methyl or phenyl substituents, reducing logP (estimated 0.5–1.0 for the target compound vs. 0.3 for the methyl analog ).
• Solubility : The target compound is likely more soluble in polar solvents (e.g., DMSO, acetone) than the phenyl analog, which favors aromatic solvents.

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for preparing 1-(2-Azido-1H-imidazol-1-yl)propan-1-one, and what critical reaction parameters influence yield and purity?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or cyclization reactions. For example, analogous imidazole derivatives are synthesized by refluxing precursors (e.g., 1H-imidazole derivatives with azide-containing alkyl halides) in polar aprotic solvents like dioxane or ethanol. Catalysts such as anhydrous potassium carbonate or sodium hydroxide are used to deprotonate intermediates and drive the reaction . Purification via recrystallization (ethanol/water mixtures) or column chromatography is critical for isolating the product. Key parameters include reaction time (16–24 hours), temperature (80–100°C), and stoichiometric ratios to minimize by-products .

Q. Which spectroscopic and crystallographic techniques are essential for confirming the molecular structure of 1-(2-Azido-1H-imidazol-1-yl)propan-1-one?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm proton environments and carbon frameworks, with azido group signals appearing as distinct singlets (~2100 cm$^{-1}$ in IR) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight and fragmentation patterns .
• X-ray Crystallography : Single-crystal X-ray diffraction resolves bond lengths, angles, and spatial arrangement. Software like SHELXL refines crystallographic data to validate the structure .

Advanced Research Questions

Q. How can researchers resolve discrepancies between computational predictions (e.g., DFT) and experimental data (e.g., NMR shifts, crystal packing) for 1-(2-Azido-1H-imidazol-1-yl)propan-1-one?

• Methodological Answer :

• Validation Strategies : Compare experimental NMR chemical shifts with Density Functional Theory (DFT)-calculated shifts using solvent-effect models (e.g., PCM). For crystallographic disagreements, re-examine refinement parameters (e.g., thermal displacement factors) in SHELXL to ensure accurate electron density mapping .
• Data Reconciliation : Use hybrid methods like molecular docking (e.g., AutoDock Vina) to align computational models with observed biological activity or intermolecular interactions .

Q. What strategies are recommended for analyzing structure-activity relationships (SAR) when biological data from similar imidazole derivatives show conflicting trends?

• Methodological Answer :

• Substituent Analysis : Systematically vary substituents (e.g., azido vs. nitro groups) and correlate with bioactivity. For example, replacing the azido group in 1-(2-Azido-1H-imidazol-1-yl)propan-1-one with a methylthio group may alter antimicrobial potency .
• Statistical Modeling : Apply multivariate regression to identify dominant structural contributors (e.g., Hammett σ values for electronic effects) to activity. Conflicting data may arise from assay-specific conditions (e.g., pH, cell lines), necessitating standardized testing protocols .

Q. What methodologies are employed to assess the stability of the azido group in 1-(2-Azido-1H-imidazol-1-yl)propan-1-one under various experimental conditions?

• Methodological Answer :

• Thermal Stability : Perform thermogravimetric analysis (TGA) to monitor decomposition temperatures. Azido groups may decompose exothermically above 150°C, requiring inert atmospheres for high-temperature reactions .
• Photochemical Stability : Expose the compound to UV-Vis light and track azide degradation via IR spectroscopy. Use amber glassware or radical scavengers (e.g., BHT) to mitigate photo-instability .